Cas no 6315-90-8 (3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid)

• Product Name: 3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid
• CAS No: 6315-90-8
• MF: C₁₀H₇NO₆
• MW: 237.165683031082
• MDL: MFCD00063250
• CID: 509570
• PubChem ID: 5702850
• Update Time: 2025-06-15

3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-Nitrobenzo[d][1,3]dioxol-5-yl)acrylic acid
• 2-Propenoic acid,3-(6-nitro-1,3-benzodioxol-5-yl)-
• 3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic acid
• 4,5-METHYLENEDIOXY-2-NITROCINNAMIC ACID
• 3-(3,4-methylenedioxy-6-nitrophenyl)propenoic acid
• 3-(4,5-METHYLENEDIOXY-2-NITROPHENYL)ACRYLIC ACID
• 3-(6-Nitro-1,3-benzodioxol-5-yl)propenoicacid
• 3,4-(METHYLENEDIOXY)-6-NITROCINNAMIC ACID
• 4','5-(METHYLENEDIOXY)-2'-NITROCINNAMIC ACID
• RARECHEM BK HC S232
• 4,5-(Methylenedioxy)-2-nitrocinnamic acid
• 3-(6-Nitro-1,3-benzodioxol-5-yl)-2-propenoic acid
• NSC 21034
• EN300-832990
• SR-01000070201
• GJAIAEVUUHUHTE-OWOJBTEDSA-N
• SCHEMBL1613586
• CS-0356579
• Z2311574987
• (2E)-3-(6-Nitro-1,3-benzodioxol-5-yl)-2-propenoic acid
• 156774-73-1
• NSC-157356
• SR-01000070201-1
• 3-(6-nitro-1,3-dioxaindan-5-yl)prop-2-enoic acid
• CS-0132242
• 3,4-methylenedioxy-6-nitrocinnamic acid
• 3-(6-Nitrobenzo[d][1,3]dioxol-5-yl)acrylicacid
• AKOS001122735
• (E)-3-(6-Nitrobenzo[d][1,3]dioxol-5-yl)acrylic acid
• (2E)-3-(6-nitro-1,3-dioxaindan-5-yl)prop-2-enoic acid
• (E)-3-(6-nitro-1,3-benzodioxol-5-yl)prop-2-enoic acid
• 6315-90-8
• NSC157356
• DTXSID101211102
• MFCD00063250
• EN300-13601
• 3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid

• MDL： MFCD00063250
• Inchi： 1S/C10H7NO6/c12-10(13)2-1-6-3-8-9(17-5-16-8)4-7(6)11(14)15/h1-4H,5H2,(H,12,13)/b2-1+
• InChI Key： GJAIAEVUUHUHTE-OWOJBTEDSA-N
• SMILES： O1COC2C=C(C(/C=C/C(=O)O)=CC1=2)[N+](=O)[O-]
• BRN： 88864

Computed Properties

• Exact Mass: 237.02700
• Monoisotopic Mass: 237.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 2.2
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: Cream powder
• Density: 1.601
• Melting Point: 273-275 ºC
• Boiling Point: 452 ºC
• Flash Point: 227 ºC
• PSA: 101.58000
• LogP: 1.94450
• Solubility: Not determined
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S36
• Risk Phrases：R36/37/38
• Safety Term：S22;S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid

Recent Advances in the Study of 3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid (CAS: 6315-90-8)

3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid (CAS: 6315-90-8) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a focal point for researchers in drug discovery and development.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's role as a precursor in the synthesis of novel benzodioxole derivatives with anti-inflammatory and anticancer properties. The research highlighted the compound's ability to inhibit key enzymes involved in inflammatory pathways, such as COX-2, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

Another significant finding comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's interaction with bacterial enzymes. The results demonstrated that 3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid exhibits moderate antibacterial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This opens new avenues for its use in combating antibiotic-resistant infections.

In addition to its biological activities, recent advancements in synthetic methodologies have improved the yield and purity of 3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid. A 2023 paper in Organic Process Research & Development described a novel catalytic process that reduces the environmental impact of its synthesis while maintaining high efficiency. This development is particularly relevant for large-scale production in pharmaceutical applications.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Ongoing research aims to address these issues through structural modifications and formulation strategies. Future studies are expected to focus on clinical applications and the development of derivatives with enhanced therapeutic profiles.

In conclusion, 3-(6-Nitro-1,3-benzodioxol-5-yl)acrylic Acid (CAS: 6315-90-8) continues to be a valuable compound in chemical biology and medicinal research. Its diverse biological activities and improved synthetic routes position it as a promising candidate for further drug development efforts.